Cas no 1343514-30-6 (1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol)

• Product Name: 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol
• CAS No: 1343514-30-6
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6071683
• PubChem ID: 64814194
• Update Time: 2025-07-21

1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-2-methyl-3-(1-methylethoxy)-
• 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol
• 1-Amino-3-isopropoxy-2-methylpropan-2-ol
• EN300-1870844
• 1343514-30-6
• AKOS014143098
• CS-0352820

• Inchi： 1S/C7H17NO2/c1-6(2)10-5-7(3,9)4-8/h6,9H,4-5,8H2,1-3H3
• InChI Key： BWIHCLBGNQSXBG-UHFFFAOYSA-N
• SMILES： C(N)C(C)(O)COC(C)C

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 235.0±20.0 °C(Predicted)
• pka: 12.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol

Comprehensive Guide to 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol (CAS No. 1343514-30-6): Properties, Applications, and Industry Insights

1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol (CAS No. 1343514-30-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This amino alcohol derivative features a unique molecular structure combining an amine group, a hydroxyl group, and an isopropoxy moiety, making it valuable for synthetic applications. Researchers are particularly interested in its potential as a chiral building block for drug development, given its stereochemical properties.

The compound's molecular formula C7H17NO2 and molecular weight 147.22 g/mol place it in a category of intermediates increasingly sought after for bioconjugation and prodrug synthesis. Recent literature suggests growing applications in targeted drug delivery systems, where its amphiphilic nature enables improved solubility profiles for active pharmaceutical ingredients (APIs). Industry trends show rising searches for "amino alcohol derivatives in medicine" and "CAS 1343514-30-6 applications," reflecting heightened scientific interest.

From a synthetic chemistry perspective, 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol demonstrates remarkable versatility. Its dual functional groups allow for selective modifications, making it valuable for creating structure-activity relationship (SAR) libraries. Pharmaceutical developers frequently inquire about "custom synthesis of chiral amino alcohols" and "1343514-30-6 technical specifications," indicating strong market demand. The compound's stability under physiological conditions has prompted investigations into its use as a linker molecule in bioconjugate vaccines.

Quality control parameters for CAS 1343514-30-6 typically include stringent specifications for optical purity (when applicable), residual solvents, and heavy metal content. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed for characterization. Recent advancements in continuous flow chemistry have improved production efficiency for such intermediates, addressing growing needs for "scalable amino alcohol synthesis."

Environmental and regulatory considerations for 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol follow standard chemical handling protocols. While not classified as hazardous under current regulations, proper laboratory safety measures should always be observed. The compound's biodegradation profile and eco-toxicity data remain active research areas, particularly for pharmaceutical manufacturers seeking "green chemistry alternatives."

Market analysis reveals increasing patent activity surrounding amino alcohol derivatives, with CAS 1343514-30-6 appearing in several recent applications for neurological therapeutics and anti-inflammatory agents. Formulation scientists often search for "excipient compatibility studies" involving such compounds, highlighting their formulation versatility. The global market for pharmaceutical intermediates is projected to grow significantly, with chiral building blocks like this compound playing a crucial role.

Future research directions for 1-amino-2-methyl-3-(propan-2-yloxy)propan-2-ol may explore its potential in RNA-based therapeutics and peptide modifications. The compound's structural features make it a candidate for developing novel delivery systems, particularly in addressing current challenges with biologic drug stability. Academic and industrial researchers continue investigating its structure-property relationships to unlock further applications.